Cas no 31551-66-3 ((4S)-4-methylpyrrolidin-2-one)

• Product Name: (4S)-4-methylpyrrolidin-2-one
• CAS No: 31551-66-3
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD19217125
• CID: 1015641
• PubChem ID: 10011848
• Update Time: 2025-11-02

(4S)-4-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (4S)-4-methyl-2-Pyrrolidinone
• (4S)-4-methylpyrrolidin-2-one
• (S)-4-METHYL-2-PYRROLIDINONE
• DB-160805
• A934104
• P17327
• DTXSID40434027
• AKOS006347271
• 2-Pyrrolidinone, 4-methyl-, (S)-
• CS-0053172
• (S)-4-Methylpyrrolidin-2-one
• MFCD19217125
• EN300-2975497
• 31551-66-3
• AS-60902

• MDL： MFCD19217125
• Inchi： 1S/C5H9NO/c1-4-2-5(7)6-3-4/h4H,2-3H2,1H3,(H,6,7)/t4-/m0/s1
• InChI Key： YRKRGYRYEQYTOH-BYPYZUCNSA-N
• SMILES： O=C1C[C@H](C)CN1

Computed Properties

• Exact Mass: 99.068413911g/mol
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on (4S)-4-methylpyrrolidin-2-one

Exploring the Versatile Applications of (4S)-4-methylpyrrolidin-2-one (CAS No. 31551-66-3) in Modern Chemistry

The compound (4S)-4-methylpyrrolidin-2-one (CAS No. 31551-66-3) is a chiral pyrrolidinone derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features, including the 4-methyl substitution and the pyrrolidin-2-one core, make it a valuable building block for synthesizing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the most notable aspects of (4S)-4-methylpyrrolidin-2-one is its role as a chiral intermediate in asymmetric synthesis. The (4S) configuration provides stereochemical control, which is crucial for producing enantiomerically pure compounds. This property is particularly valuable in the pharmaceutical industry, where the biological activity of a drug often depends on its stereochemistry. For instance, 31551-66-3 has been explored as a precursor for synthesizing active pharmaceutical ingredients (APIs) with improved efficacy and reduced side effects.

In recent years, the demand for chiral building blocks like (4S)-4-methylpyrrolidin-2-one has surged, driven by the growing emphasis on green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce this compound, such as enzymatic resolution or asymmetric hydrogenation. These advancements align with global trends toward reducing waste and energy consumption in chemical manufacturing. As a result, 31551-66-3 is becoming a focal point in discussions about sustainable chemical processes.

Beyond pharmaceuticals, (4S)-4-methylpyrrolidin-2-one finds applications in the development of advanced materials. Its pyrrolidinone moiety is a key structural element in polymers and liquid crystals, which are used in displays, sensors, and other high-tech devices. The compound's ability to impart specific optical and thermal properties makes it a valuable component in material science innovations. This versatility has led to increased research into its potential uses in nanotechnology and smart materials.

The synthesis and characterization of (4S)-4-methylpyrrolidin-2-one have also been topics of interest in academic and industrial research. Modern analytical techniques, such as NMR spectroscopy and X-ray crystallography, have been employed to study its molecular structure and purity. These studies are essential for ensuring the compound's suitability for high-value applications. Additionally, the development of scalable synthetic routes for 31551-66-3 has been a priority for manufacturers aiming to meet the rising demand from various industries.

In the context of drug discovery, (4S)-4-methylpyrrolidin-2-one has been explored as a scaffold for designing novel therapeutics. Its pyrrolidin-2-one core is a common motif in bioactive molecules, including kinase inhibitors and antiviral agents. Researchers are leveraging this structural feature to develop new drugs targeting diseases such as cancer and viral infections. The compound's chiral center further enhances its potential for creating selective and potent drug candidates.

The market dynamics for (4S)-4-methylpyrrolidin-2-one reflect its growing importance. Suppliers and manufacturers are expanding their production capacities to cater to the increasing demand from pharmaceutical and material science sectors. Pricing trends indicate a steady rise, driven by the compound's specialized applications and limited availability of high-purity grades. Industry reports suggest that the market for 31551-66-3 will continue to grow as new uses are discovered and existing applications expand.

Quality control is a critical aspect of working with (4S)-4-methylpyrrolidin-2-one. Ensuring the compound's enantiomeric purity and chemical stability is essential for its successful application in sensitive processes. Analytical methods such as chiral HPLC and mass spectrometry are commonly used to verify its quality. These rigorous standards are particularly important in pharmaceutical manufacturing, where impurities can significantly impact product safety and efficacy.

Looking ahead, the future of (4S)-4-methylpyrrolidin-2-one appears promising. Ongoing research is uncovering new applications, particularly in the fields of medicinal chemistry and advanced materials. The compound's unique properties and versatility make it a valuable asset for scientists and engineers working on cutting-edge technologies. As the chemical industry continues to evolve, 31551-66-3 is poised to play an increasingly important role in innovation and development.

In summary, (4S)-4-methylpyrrolidin-2-one (CAS No. 31551-66-3) is a multifaceted compound with significant potential across multiple industries. Its chiral nature, structural versatility, and applicability in high-value sectors make it a subject of ongoing research and commercial interest. Whether in drug discovery, material science, or sustainable chemistry, this compound continues to demonstrate its importance as a key player in modern chemical innovation.